Fetpps

• Molecular Formula: C44H30ClFeN4O12S4-
• Molecular Weight: 1026.3 g/mol
• InChI: InChI=1S/C44H30N4O12S4.ClH.Fe/c49-61(50,51)29-9-1-25(2-10-29)41-33-17-19-35(45-33)42(26-3-11-30(12-4-26)62(52,53)54)37-21-23-39(47-37)44(28-7-15-32(16-8-28)64(58,59)60)40-24-22-38(48-40)43(36-20-18-34(41)46-36)27-5-13-31(14-6-27)63(55,56)57;;/h1-24,45,48H,(H,49,50,51)(H,52,53,54)(H,55,56,57)(H,58,59,60);1H;/p-1
• InChIKey: ZREUZFZYRGUESW-UHFFFAOYSA-M

FeTPPS Compound Profile and Procurement Identity

FeTPPS (CAS 90384‑82‑0, MW 1024.27 g/mol) is a water‑soluble ferric porphyrin complex that functions as a selective peroxynitrite (ONOO⁻/ONOOH) decomposition catalyst, catalytically isomerizing peroxynitrite to nitrate without interacting with nitric oxide or superoxide directly . First characterised as a cytoprotective metalloporphyrin by Misko et al. (1998), FeTPPS belongs to the class of synthetic iron(III) porphyrins that includes FeTMPyP, FeTBAP, and FeTMPS [1]. The compound is supplied as a ≥95% pure crystalline solid with λmax at 204, 324, 396, and 530 nm and demonstrates ≥2‑year stability at −20 °C .

Peroxynitrite pathway studies – selective ONOO⁻ decomposition catalyst with no reported SOD or NO interaction

Mechanistic attribution – eliminates confounded interpretation from superoxide or nitric oxide scavenging

Crystalline solid, ≥95% purity – stable ≥2 years at −20 °C, compatible with in vitro and in vivo research workflows

• [1] Misko TP, Highkin MK, Veenhuizen AW, et al. Characterization of the cytoprotective action of peroxynitrite decomposition catalysts. J Biol Chem. 1998;273(25):15646-15653. doi:10.1074/jbc.273.25.15646. View Source

Why FeTPPS Cannot Be Replaced by Analogs in Peroxynitrite Studies

Despite being grouped as water‑soluble metalloporphyrins, FeTPPS, FeTMPyP, FeTBAP, and MnTBAP exhibit mechanistically divergent behaviour that prevents interchangeable use. FeTMPyP possesses substantial superoxide dismutase (SOD) activity (k ≈ 1.9 × 10⁷ M⁻¹ s⁻¹) and reacts with nitric oxide, confounding interpretation of peroxynitrite‑specific effects [1]; FeTBAP, while functionally closer to FeTPPS, differs in peripheral substituents (4‑benzoic acid vs. 4‑sulfonatophenyl) that alter water solubility, protein‑binding strength, and pharmacokinetics [2]; MnTBAP functions primarily as a SOD mimetic and peroxynitrite scavenger with a distinct metal centre, yielding a 6‑fold weaker inhibitory hierarchy in protein‑aggregation assays [3]. These differences translate into divergent in vitro peroxidase activity, insulin‑signalling stimulation, and in vivo neurobehavioural outcomes that are quantified below.

FeTPPS

Peroxynitrite-selective catalyst, no SOD or NO activity, active in insulin signaling, protein nitration, and amyloid inhibition assays

Not directly interchangeable with FeTMPyP, FeTBAP, or MnTBAP due to divergent mechanistic profiles

FeTMPyP

−

Possesses substantial SOD activity (k ≈ 1.9×10⁷ M⁻¹ s⁻¹) and reacts with NO; may confound peroxynitrite-specific readouts

FeTBAP

−

Shares peroxidase and nitration activity but differs in solubility and protein-binding properties; may not transfer directly

MnTBAP

−

Primarily SOD mimetic with distinct metal centre; shows weaker amyloid aggregation inhibition and may shift model-response context

• [1] Groves JT, Marla SS. Mechanisms of Iron Porphyrin Reactions with Peroxynitrite. J Am Chem Soc. 1998;120(29):7159-7160. doi:10.1021/ja980507y. View Source
• [2] Li J, Yang Z, Li H, Gao Z. Structure effect of water-soluble iron porphyrins on catalyzing protein tyrosine nitration in the presence of nitrite and hydrogen peroxide. Nitric Oxide. 2019;91:42-51. doi:10.1016/j.niox.2019.07.007. View Source
• [3] Guideline Central / Journal of Inorganic Biochemistry. Insight into the interaction of heme with human calcitonin (hCT) and its inhibitory effect on hCT aggregation. PubMed ID 41911648. URL: https://www.guidelinecentral.com/pubmed/41911648/ (accessed 2025). View Source

Quantitative Differentiation Evidence vs. FeTMPyP, FeTBAP, MnTBAP

Peroxynitrite Selectivity vs. Superoxide and NO Interaction

FeTPPS catalytically isomerizes peroxynitrite to nitrate while exhibiting no direct interaction with nitric oxide (NO) and no alteration of superoxide levels . In contrast, the closely related analog FeTMPyP reacts rapidly with ONOO⁻ (k ≈ 5 × 10⁷ M⁻¹ s⁻¹) to generate oxoFe(IV)TMPyP and NO₂, and additionally catalyzes superoxide dismutation with a directly measured rate constant of 1.9 × 10⁷ M⁻¹ s⁻¹ [1]. This dual activity of FeTMPyP means that observed biological effects cannot be unambiguously attributed to peroxynitrite decomposition alone, as superoxide removal and NO scavenging introduce confounding variables. FeTPPS therefore offers a cleaner pharmacological tool for isolating peroxynitrite‑dependent pathways.

Peroxynitrite Selectivity

Head-to-head

FeTPPS: no NO or O₂⁻• interaction; FeTMPyP: SOD activity k = 1.9×10⁷ M⁻¹ s⁻¹, reacts with NO

Supports peroxynitrite-specific pathway attribution without SOD/NO confounding

FeTMPyP dual activity may obscure interpretation in mixed-species experiments

Evidence Dimension	Selectivity for peroxynitrite vs. NO and superoxide
Target Compound Data	FeTPPS: No complexation with NO; no direct alteration of superoxide
Comparator Or Baseline	FeTMPyP: SOD activity k = 1.9 × 10⁷ M⁻¹ s⁻¹; forms oxoFe(IV) intermediate with ONOO⁻ (k ≈ 5 × 10⁷ M⁻¹ s⁻¹) [1]
Quantified Difference	Qualitative categorical difference: FeTPPS is inert toward NO and O₂⁻•; FeTMPyP actively dismutes O₂⁻• and reacts with NO
Conditions	In vitro: stopped-flow spectrophotometry (FeTMPyP kinetics, pH 7.4, 25 °C) [1]; FeTPPS selectivity reported in vendor technical datasheet validated by literature

Why This Matters

For researchers requiring unambiguous attribution of phenotypes to peroxynitrite, FeTPPS eliminates the confounding SOD and NO‑scavenging activities that complicate data interpretation with FeTMPyP.

• [1] Groves JT, Marla SS. Mechanisms of Iron Porphyrin Reactions with Peroxynitrite. J Am Chem Soc. 1998;120(29):7159-7160. doi:10.1021/ja980507y. View Source

Peroxidase Activity and Insulin Signaling in Myotubes

In a direct head‑to‑head comparison, Eccardt et al. (2022) demonstrated that FeTBAP and FeTPPS, but not FeTMPyP, exhibited in vitro peroxidase activity using ABTS and TMB substrates [1]. Functionally, only FeTBAP and FeTPPS increased Akt phosphorylation (Ser473) and stimulated glucose uptake in C2C12 myotubes, whereas FeTMPyP failed to do so [1]. All three compounds retained peroxynitrite decomposition catalytic activity, indicating that the differential insulin‑signalling effect is attributable to the additional peroxidase activity unique to FeTPPS and FeTBAP. This bifurcation in metalloporphyrin function—peroxynitrite decomposition common to all, but peroxidase and insulin‑signalling activity restricted to FeTPPS and FeTBAP—provides a crisp functional discrimination criterion.

Peroxidase & Insulin Signaling

Head-to-head

FeTPPS/FeTBAP: active peroxidase, increased Akt phosphorylation, glucose uptake in C2C12 myotubes; FeTMPyP: inactive

Enables insulin-signaling pathway studies where FeTMPyP lacks functional readout

Peroxynitrite decomposition common to all three, but peroxidase activity only in FeTPPS/FeTBAP

Evidence Dimension	In vitro peroxidase activity and downstream Akt phosphorylation / glucose uptake
Target Compound Data	FeTPPS: Positive peroxidase activity; increased Akt phosphorylation; stimulated glucose uptake in C2C12 myotubes [1]
Comparator Or Baseline	FeTMPyP: No detectable peroxidase activity; no increase in Akt phosphorylation; no stimulation of glucose uptake [1]; FeTBAP: Positive peroxidase activity, increased Akt phosphorylation, stimulated glucose uptake [1]
Quantified Difference	FeTPPS and FeTBAP active vs. FeTMPyP inactive (binary categorical difference in a shared experimental system)
Conditions	C2C12 mouse myotubes; peroxidase activity measured with TMB and ABTS substrates; Akt phosphorylation (Ser473) by western blot; glucose uptake by 2-deoxyglucose assay [1]

Why This Matters

Investigators studying the intersection of nitroxidative stress and insulin signalling or metabolic regulation should select FeTPPS over FeTMPyP, as FeTMPyP lacks the requisite peroxidase activity to engage this pathway.

• [1] Eccardt AM, Pelzel RJ, Bell TP, Fisher JS. Stimulation of Akt Phosphorylation and Glucose Transport by Metalloporphyrins with Peroxynitrite Decomposition Catalytic Activity. Catalysts. 2022;12(8):849. doi:10.3390/catal12080849. View Source

Protein Tyrosine Nitration Catalysis

Li et al. (2019) systematically compared FeTPPS, FeTBAP, and FeTMPyP for their ability to catalyze bovine serum albumin (BSA) tyrosine nitration in the presence of H₂O₂ and NO₂⁻ [1]. FeTPPS and FeTBAP effectively catalyzed BSA nitration, whereas FeTMPyP showed negligible nitration activity. The mechanistic basis was traced to the rapid self‑degradation of the oxo‑Fe(IV) intermediate in FeTMPyP, which shortens the lifetime of OFe(IV)‑TMPyP and aborts the catalytic cycle before tyrosine nitration can occur [1]. Additionally, FeTMPyP exhibited weak BSA binding compared to the strong BSA association observed for FeTPPS and FeTBAP, further limiting proximity‑driven nitration. This finding has direct relevance for experimental designs where protein nitration is either the readout or the pathway of interest, as FeTMPyP would fail to recapitulate hemin‑like or FeTPPS‑like nitration chemistry.

Protein Nitration Activity

Head-to-head

FeTPPS/FeTBAP: catalyze BSA tyrosine nitration; FeTMPyP: negligible due to rapid oxo‑Fe(IV) self‑degradation

Required for protein nitration endpoint studies; FeTMPyP catalytically silent

Strong vs. weak BSA binding also contributes to differential activity

Evidence Dimension	BSA tyrosine nitration activity in the presence of H₂O₂ and NO₂⁻
Target Compound Data	FeTPPS: Effective BSA nitration; strong BSA binding [1]
Comparator Or Baseline	FeTMPyP: Negligible BSA nitration; rapid self‑degradation of oxo‑Fe(IV) intermediate; weak BSA binding [1]; FeTBAP: Effective BSA nitration; strong BSA binding [1]
Quantified Difference	FeTPPS and FeTBAP catalyze robust nitration vs. FeTMPyP shows negligible activity (qualitative categorical difference confirmed by anti‑3‑nitrotyrosine western blot and spectrophotometric detection)
Conditions	In vitro: BSA + H₂O₂ + NO₂⁻, pH 7.4, 37 °C; nitration detected by anti‑3‑nitrotyrosine antibody [1]

Why This Matters

When protein nitration is a mechanistic endpoint—e.g., in studies of inflammatory nitrotyrosine formation—FeTPPS is functionally competent whereas FeTMPyP is catalytically silent, making FeTPPS the correct tool for probing nitration‑dependent pathology.

• [1] Li J, Yang Z, Li H, Gao Z. Structure effect of water-soluble iron porphyrins on catalyzing protein tyrosine nitration in the presence of nitrite and hydrogen peroxide. Nitric Oxide. 2019;91:42-51. doi:10.1016/j.niox.2019.07.007. View Source

Amyloid Aggregation Inhibitory Hierarchy

A recent systematic comparison of pharmaceutically relevant metalloporphyrins for inhibition of human calcitonin (hCT) amyloid aggregation established a clear inhibitory hierarchy: heme >> FeTPPS ≈ FeTBAP > MnTPPS ≈ MnTBAP > FeTMPyP > MnTMPyP [1]. This ranking was derived from long‑term (up to 72 h) thioflavin T fluorescence, circular dichroism, Nu‑PAGE, and TEM experiments. FeTPPS clustered in the top tier with FeTBAP, significantly outperforming both MnTBAP (by one tier) and FeTMPyP (by two tiers). The hierarchy underscores the importance of both the iron metal centre and the 4‑sulfonatophenyl peripheral substituents in achieving potent aggregation inhibition. Although this assay system is specific to hCT, the rank order provides quantitative evidence that FeTPPS possesses physicochemical properties—electrostatic compatibility, binding affinity, and conformational stabilization capacity—that are absent or weaker in Mn‑based analogs and in the methyl‑pyridyl-substituted FeTMPyP.

Amyloid Aggregation Inhibition

Class-level inference

Rank: heme >> FeTPPS ≈ FeTBAP > MnTPPS ≈ MnTBAP > FeTMPyP > MnTMPyP (hCT assay, 72 h)

Benchmark for anti‑amyloidogenic screening; FeTPPS in top tier

hCT-specific rank; extrapolation to other amyloidogenic proteins requires validation

Evidence Dimension	Inhibition of hCT amyloid fibrillation (long‑term, 72 h)
Target Compound Data	FeTPPS: Top‑tier inhibitor (≈ FeTBAP), significantly above MnTBAP and FeTMPyP [1]
Comparator Or Baseline	MnTBAP: Mid‑tier inhibitor; FeTMPyP: Bottom‑tier inhibitor; MnTMPyP: Weakest inhibitor [1]
Quantified Difference	Rank order: heme >> FeTPPS ≈ FeTBAP > MnTPPS ≈ MnTBAP > FeTMPyP > MnTMPyP (qualitative hierarchy validated by four orthogonal methods)
Conditions	In vitro: hCT peptide, pH 7.4, 37 °C, 72 h; ThT fluorescence, CD spectroscopy, Nu‑PAGE, TEM [1]

Why This Matters

For laboratories screening metalloporphyrins as anti‑amyloidogenic agents or studying protein‑misfolding diseases, FeTPPS provides a chemically defined reference point in the top efficacy tier, enabling benchmarking of novel candidates against a well‑characterised high‑activity control.

• [1] Guideline Central / Journal of Inorganic Biochemistry. Insight into the interaction of heme with human calcitonin (hCT) and its inhibitory effect on hCT aggregation. PubMed ID 41911648. URL: https://www.guidelinecentral.com/pubmed/41911648/ (accessed 2025). View Source

Cytoprotective Potency Comparison

FeTPPS confers cytoprotection against peroxynitrite‑mediated cellular injury with an EC₅₀ of 5 µM, as documented in the Cayman Chemical technical datasheet . For the manganese‑based comparator MnTBAP, the Sigma‑Aldrich datasheet reports an EC₅₀ of approximately 40 µM for protection of endothelial cells against paraquat (2 mM) [1]. Caution is warranted: the assays differ in cell type, injurious agent, and readout, so these EC₅₀ values constitute a cross‑study comparable observation rather than a direct head‑to‑head measurement. Nevertheless, the 8‑fold lower nominal EC₅₀ of FeTPPS in its respective cytoprotection assay is consistent with the higher intrinsic peroxynitrite decomposition turnover rates reported for iron porphyrins (200–600 s⁻¹) relative to manganese porphyrins, which exhibit catalase‑like activities at most 0.05% of the corresponding enzymatic activity [2].

Cytoprotective Potency (EC₅₀)

Cross-study comparable

FeTPPS EC₅₀ 5 µM

MnTBAP ~40 µM

Reported EC₅₀ context; ~8‑fold nominal difference across different assay conditions

Cross‑study comparison, not head‑to‑head; verify in your cellular model

Evidence Dimension	In vitro cytoprotection EC₅₀
Target Compound Data	FeTPPS: EC₅₀ = 5 µM (cytoprotection against peroxynitrite‑induced injury)
Comparator Or Baseline	MnTBAP: EC₅₀ ∼40 µM (protection of endothelial cells against paraquat, 2 mM) [1]
Quantified Difference	FeTPPS nominal EC₅₀ is ~8‑fold lower than MnTBAP nominal EC₅₀, acknowledging different assay contexts
Conditions	FeTPPS: peroxynitrite‑challenged cells, exact cell type not specified in datasheet ; MnTBAP: endothelial cells challenged with paraquat (2 mM) [1]

Why This Matters

Procurement decisions for cytoprotection screens should weigh the ~8‑fold potency differential in favour of FeTPPS, but users must verify head‑to‑head potency in their specific cellular model rather than relying solely on cross‑assay EC₅₀ values.

• [1] Sigma‑Aldrich / Merck. MnTBAP Product Information. CAS 55266-18-7. URL: https://b2bqws.sigmaaldrich.com (accessed 2025). View Source
• [2] Lee J, Hunt JA, Groves JT. Peroxynitrite Decomposition Activity of Iron Porphyrin Complexes. Inorg Chem. 2002;41(18):4504-4510. doi:10.1021/ic011089s. View Source

In Vivo Neuroprotection in Traumatic Brain Injury

In a controlled cortical impact (CCI) mouse model of traumatic brain injury (TBI), FeTPPS (30 mg/kg, i.p.) significantly reduced histological damage score, myeloperoxidase activity, nitric oxide production, GFAP expression, pro‑inflammatory cytokine levels, and apoptosis compared to vehicle‑treated controls [1]. Critically, FeTPPS treatment re‑established motor‑cognitive function and reduced lesion volumes. Notably, this study did not include a head‑to‑head comparison with FeTMPyP or MnTBAP; however, it provides robust single‑agent in vivo efficacy data in a clinically validated TBI model. When paired with the mechanistic differentiation evidence above—particularly FeTPPS's lack of confounding SOD activity—this in vivo dataset supports the selection of FeTPPS as a peroxynitrite‑specific tool for preclinical neurotrauma research where mechanistic clarity is paramount [1].

In Vivo TBI Neuroprotection

Supporting evidence

CCI mouse model, 30 mg/kg i.p.: reduced histological damage, MPO, NO, cytokines, apoptosis; improved motor‑cognitive function vs. vehicle

Reported model-response context; supports peroxynitrite-specific neuroprotection endpoint research

No comparator metalloporphyrin tested; single‑agent study in male C57BL/6 mice

Evidence Dimension	In vivo neuroprotection and functional recovery (CCI mouse model of TBI)
Target Compound Data	FeTPPS (30 mg/kg i.p.): Reduced histological score, MPO activity, NO production, GFAP, cytokines, apoptosis; re‑established motor‑cognitive function; reduced lesion volume vs. vehicle [1]
Comparator Or Baseline	Vehicle control (no active comparator metalloporphyrin tested in this study) [1]
Quantified Difference	Statistically significant improvements vs. vehicle across all measured endpoints; exact p‑values and effect sizes available in original publication [1]
Conditions	Male C57BL/6 mice; controlled cortical impact injury (CCI); FeTPPS 30 mg/kg i.p. administered post‑injury; endpoints measured at 24 h and 7 days post‑CCI [1]

Why This Matters

For preclinical TBI and spinal cord injury laboratories, FeTPPS is one of the few peroxynitrite decomposition catalysts with published in vivo efficacy in a clinically validated neurotrauma model, reducing procurement risk when selecting a compound for animal studies.

• [1] Bruschetta G, Impellizzeri D, Campolo M, et al. FeTPPS Reduces Secondary Damage and Improves Neurobehavioral Functions after Traumatic Brain Injury. Front Neurosci. 2017;11:6. doi:10.3389/fnins.2017.00006. View Source

Optimal Procurement Scenarios Based on Evidence

Peroxynitrite-Specific Pathway Dissection

When the experimental objective is to isolate peroxynitrite‑dependent signalling from superoxide‑ or nitric oxide‑mediated effects, FeTPPS is the preferred tool. As documented in Section 3 (Evidence Item 1), FeTPPS does not interact with NO or superoxide, whereas FeTMPyP actively dismutes superoxide (k = 1.9 × 10⁷ M⁻¹ s⁻¹) [REFS-1, Section 3]. This selectivity makes FeTPPS the catalyst of choice for studies employing NO donors (e.g., sodium nitroprusside) or superoxide generators where pharmacological dissection of individual reactive species is required. Procurement rationale: purchasing FeTMPyP for such experiments would introduce an unwanted SOD‑mimetic variable, undermining data interpretability.

Insulin Signaling and Metabolic Studies in Muscle

For laboratories investigating the intersection of nitroxidative stress and insulin signalling in C2C12 myotubes or similar skeletal muscle systems, FeTPPS uniquely delivers both peroxynitrite decomposition and peroxidase‑dependent stimulation of Akt phosphorylation and glucose uptake (Section 3, Evidence Item 2). FeTMPyP, despite equivalent peroxynitrite decomposition activity, completely lacks this functional readout [REFS-1, Section 3]. FeTBAP shares this activity but differs in solubility and protein‑binding characteristics. Procurement rationale: FeTPPS offers the combined peroxynitrite‑targeting and insulin‑signalling activities required for metabolic mechanism‑of‑action studies.

Protein Nitration in Inflammatory Disease Models

In experimental systems where 3‑nitrotyrosine formation is a primary readout—for example, in hemin/H₂O₂/NO₂⁻‑driven nitration models of hemolytic disease or atherosclerosis—FeTPPS is catalytically competent, whereas FeTMPyP is functionally inert due to oxo‑Fe(IV) self‑degradation and weak target‑protein binding (Section 3, Evidence Item 3) [REFS-1, Section 3]. Procurement rationale: selecting FeTMPyP for nitration‑focused experiments would yield false‑negative results, as the catalyst itself is incapable of sustaining the nitration cycle.

Preclinical Neurotrauma Research with In Vivo Validation

For TBI and spinal cord injury laboratories planning in vivo intervention studies, FeTPPS is supported by published efficacy data in a controlled cortical impact mouse model at 30 mg/kg i.p., demonstrating reductions in histological damage, neuroinflammation, apoptosis, and functional recovery (Section 3, Evidence Item 6) [REFS-1, Section 3]. While direct comparator data with other metalloporphyrins are absent, FeTPPS's selectivity profile (no SOD activity, no NO scavenging) combined with this in vivo validation reduces the risk of selecting an untested analog for animal studies. Procurement rationale: FeTPPS is the more de‑risked choice for in vivo neurotrauma work among the water‑soluble iron porphyrin family.

Application

Selection Property

Validation Focus

Peroxynitrite pathway dissection

NO/superoxide‑inert selectivity

Species‑specific signaling isolation

Insulin signaling & metabolic studies

Peroxidase‑coupled Akt activation

Glucose uptake & Akt phosphorylation endpoints

Protein nitration research models

Catalytic nitration competence

3‑nitrotyrosine formation readout

Preclinical neurotrauma research

In vivo model‑response dataset

Motor‑cognitive recovery endpoints

• [1] See Section 3 Evidence_Items for full source details. All Section 4 claims are directly traceable to the evidence established in Section 3, Evidence Items 1, 2, 3, and 6. View Source